Cas no 10482-79-8 (3,7-Dimethyloct-6-en-1-yl cinnamate)

3,7-Dimethyloct-6-en-1-yl cinnamate is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and materials science. Its key advantages include high purity, excellent stability, and the ability to form strong bonds, making it a valuable intermediate in various chemical reactions. The unique structure of this compound contributes to its favorable reactivity and suitability for a wide range of synthetic pathways.
3,7-Dimethyloct-6-en-1-yl cinnamate structure
10482-79-8 structure
Product Name:3,7-Dimethyloct-6-en-1-yl cinnamate
CAS No:10482-79-8
MF:C19H26O2
MW:286.408545970917
CID:173459
PubChem ID:6437720
Update Time:2025-07-23

3,7-Dimethyloct-6-en-1-yl cinnamate Chemical and Physical Properties

Names and Identifiers

    • 3,7-Dimethyloct-6-en-1-yl cinnamate
    • 2-Propenoic acid,3-phenyl-, 3,7-dimethyl-6-octen-1-yl ester
    • CITRONELLYL CINNAMATE
    • 3,7-dimethyloct-6-enyl (E)-3-phenylprop-2-enoate
    • 3-Phenyl-2-propenoic acid 3,7-dimethyl-6-octenyl ester
    • 3-Phenyl-2-propenoic acid 3,7-dimethyl-6-octen-1-yl ester
    • 3,7-Dimethyl-6-octen-1-ol cinnamate
    • KMXKQELDKDGFRN-UHFFFAOYSA-N
    • 3 7-DIMETHYL-6-OCTEN-1-YL CINNAMATE
    • Cinnamic acid 3,7-dimethyl-6-octenyl ester
    • 3-Phenylpropenoic acid 3,7-dimethyl-6-octenyl ester
    • 2-propenoicacid,3-phenyl-,3,7-dimethyl-6-octenylester
    • CHEMBL2271264
    • 3,7-dimethyloct-6-enyl cinnamate
    • CHEBI:196588
    • 3,7-Dimethyl-6-octen-1-yl cinnamate
    • EINECS 233-989-4
    • SCHEMBL3504902
    • 2-Propenoic acid, 3-phenyl-, 3,7-dimethyl-6-octenyl ester
    • 10482-79-8
    • 3,7-dimethyloct-6-en-1-yl (2E)-3-phenylprop-2-enoate
    • LMFA07010815
    • KMXKQELDKDGFRN-OUKQBFOZSA-N
    • Inchi: 1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,8,10-13,17H,7,9,14-15H2,1-3H3/b13-12+
    • InChI Key: KMXKQELDKDGFRN-OUKQBFOZSA-N
    • SMILES: O(C(/C=C/C1C=CC=CC=1)=O)CCC(C)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 286.19300
  • Monoisotopic Mass: 286.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.978
  • Boiling Point: 401 ºC
  • Flash Point: 219 ºC
  • PSA: 26.30000
  • LogP: 5.01560

3,7-Dimethyloct-6-en-1-yl cinnamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019149599-500g
3,7-Dimethyloct-6-en-1-yl cinnamate
10482-79-8 95%
500g
$494.40 2023-09-04
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